Cas no 917396-46-4 (Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)-)

• Product Name: Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)-
• CAS No: 917396-46-4
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 786343
• PubChem ID: 59834791
• Update Time: 2025-04-19

Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-(ethylsulfonyl)-
• 1-(chloromethyl)-4-ethylsulfonylbenzene
• 1-(chloromethyl)-4-(ethylsulfonyl)benzene
• 917396-46-4
• SCHEMBL710799
• 4-(ethanesulfonyl)benzyl chloride
• DTXSID60733140
• SGRCATYMADRLBX-UHFFFAOYSA-N
• 1-(Chloromethyl)-4-(ethanesulfonyl)benzene

• Inchi： 1S/C9H11ClO2S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： SGRCATYMADRLBX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų